4,5-Dihydro-2-((2,4,6-trimethylphenyl)methyl)-1H-imidazole monohydrochloride
Description
The compound is a derivative of imidazolium, which is a type of ionic liquid . It consists of an imidazolium core with 2,4,6-trimethyl-phenyl substituents attached to each heterocyclic nitrogen atom .
Synthesis Analysis
The compound was mentioned as an unexpected oxidation product of the carbene 1,3-bis(2,4,6-trimethylphenyl)-1,3-dihydro-2H-imidazol-2-ylidine in methanol .Molecular Structure Analysis
The bond lengths in the heterocycles of the two unique imidazolium molecules are consistent with a double bond between the C2 and C3, and the C23 and C24 carbon atoms and bond delocalization over the N—C— N portion of the ring in both cases .Physical And Chemical Properties Analysis
The compound has a molecular weight of 342.91 . It’s a solid with a melting point of 280-286 °C .Mechanism of Action
Safety and Hazards
properties
CAS RN |
54707-83-4 |
|---|---|
Molecular Formula |
C13H19ClN2 |
Molecular Weight |
238.75 g/mol |
IUPAC Name |
2-[(2,4,6-trimethylphenyl)methyl]-4,5-dihydro-1H-imidazole;hydrochloride |
InChI |
InChI=1S/C13H18N2.ClH/c1-9-6-10(2)12(11(3)7-9)8-13-14-4-5-15-13;/h6-7H,4-5,8H2,1-3H3,(H,14,15);1H |
InChI Key |
PPDOMMDYAGCCGF-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C(=C1)C)CC2=NCCN2)C.Cl |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)CC2=NCCN2)C.Cl |
Other CAS RN |
54707-83-4 |
Origin of Product |
United States |
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